![molecular formula C9H8BrN5O2 B254534 (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one](/img/structure/B254534.png)
(E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Mechanism of Action
The mechanism of action of (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been reported to inhibit the growth of fungi and bacteria by disrupting their cell walls.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, fungi, and bacteria. It has also been reported to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The advantages of using (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one in lab experiments include its potential as a novel therapeutic agent and its diverse applications in various fields. However, the limitations include the lack of sufficient data on its toxicity, pharmacokinetics, and pharmacodynamics.
Future Directions
There are several future directions for the research on (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one. These include:
1. Investigating the toxicity, pharmacokinetics, and pharmacodynamics of this compound in animal models.
2. Developing more efficient and cost-effective synthesis methods for this compound.
3. Exploring the potential of this compound as a herbicide for agricultural applications.
4. Investigating the potential of this compound as a material for the synthesis of new materials.
5. Conducting clinical trials to evaluate the efficacy and safety of this compound as a novel therapeutic agent for cancer, fungal, and bacterial infections.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential medicinal properties. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields. Further research is needed to fully understand the potential of this compound as a novel therapeutic agent.
Synthesis Methods
The synthesis of (E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been reported using various methods, including the reaction of 5-bromofuran-2-carbaldehyde with hydrazine hydrate, followed by the reaction with 6-methyl-1,2,4-triazin-3(2H)-one. Another method involves the reaction of 5-bromofuran-2-carbaldehyde with hydrazine hydrate and 6-methyl-1,2,4-triazin-3(2H)-one in the presence of acetic acid.
Scientific Research Applications
(E)-5-(2-((5-bromofuran-2-yl)methylene)hydrazinyl)-6-methyl-1,2,4-triazin-3(2H)-one has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial properties. In agriculture, it has been studied for its potential use as a herbicide. In material science, it has been investigated for its potential use in the synthesis of new materials.
properties
Molecular Formula |
C9H8BrN5O2 |
---|---|
Molecular Weight |
298.1 g/mol |
IUPAC Name |
5-[(2E)-2-[(5-bromofuran-2-yl)methylidene]hydrazinyl]-6-methyl-2H-1,2,4-triazin-3-one |
InChI |
InChI=1S/C9H8BrN5O2/c1-5-8(12-9(16)15-13-5)14-11-4-6-2-3-7(10)17-6/h2-4H,1H3,(H2,12,14,15,16)/b11-4+ |
InChI Key |
ZJKHQNCXNCOXHJ-NYYWCZLTSA-N |
Isomeric SMILES |
CC1=NNC(=O)N=C1N/N=C/C2=CC=C(O2)Br |
SMILES |
CC1=NNC(=O)N=C1NN=CC2=CC=C(O2)Br |
Canonical SMILES |
CC1=NNC(=O)N=C1NN=CC2=CC=C(O2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.